N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-(dimethylamino)-2-(1-methylpyrrol-2-yl)ethyl]oxamide
• InChI: InChI=1S/C19H24N4O4/c1-22(2)15(14-5-4-8-23(14)3)12-20-18(24)19(25)21-13-6-7-16-17(11-13)27-10-9-26-16/h4-8,11,15H,9-10,12H2,1-3H3,(H,20,24)(H,21,25)
• InChI Key: CNOISJQHKLGAQP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C(=O)NC2=CC3=C(C=C2)OCCO3)N(C)C
• Molecular Formula: C19H24N4O4
• Molecular Weight: 372.4 g/mol

Description

N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C19H24N4O4 and its molecular weight is 372.425. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridines have been synthesized and tested for their cytotoxic activity against various cancer cell lines. For instance, derivatives tested against murine P388 leukemia, Lewis lung carcinoma (LLTC), and human Jurkat leukemia cell lines showed potent cytotoxicity, with some compounds having IC50 values less than 10 nM. In vivo tests against subcutaneous colon 38 tumors in mice demonstrated that a single dose of specific derivatives was curative, highlighting their potential as anticancer agents (Deady et al., 2003).

Pharmacokinetics and Antitumor Activity

The pharmacokinetics and antitumor activity of a homologous series of benzonaphthyridine anti-cancer agents were evaluated in mice. This study focused on the role of lipophilicity and tumor pharmacokinetics on their antitumor activity. The findings revealed a strong correlation between the methyl derivative's tumour pharmacokinetics and its in vivo antitumor activity, suggesting that modifications to the molecular structure could significantly impact therapeutic efficacy (Lukka et al., 2012).

Novel Fluorescent Probes for CO2 Detection

Research on fluorescent probes based on the 1,2,5-triphenylpyrrole core containing tertiary amine moieties for the detection of low levels of carbon dioxide showcases an application in environmental monitoring and potentially in medical diagnostics. One such compound demonstrated a fast, selective, and iterative response to carbon dioxide, offering a novel method for real-time and quantitative detection of CO2 (Wang et al., 2015).

Catalytic Properties of Ruthenium Complexes

Ruthenium complexes with an N-heterocyclic carbene NNC-pincer ligand have been prepared and shown to be active in the reduction of ketones and aldehydes under transfer hydrogenation conditions. These complexes present a framework for developing novel catalysts in organic synthesis, demonstrating the chemical versatility of such molecular structures (Mejuto et al., 2015).